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Compound of Interest

Compound Name: Isopropyl isothiocyanate
CAS No.: 2253-73-8
Cat. No.: B031459
Get Quote
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Executive Summary

Isopropyl isothiocyanate (IITC; CAS 2253-73-8) is a potent electrophilic compound utilized
primarily as a synthetic intermediate in organic chemistry and a pharmacological probe for the
Transient Receptor Potential Ankyrin 1 (TRPA1) cation channel.[1] While invaluable for
investigating nociception and inflammatory pain pathways, IITC presents significant safety
challenges, including severe lachrymatory effects, skin sensitization, and flammability. This
guide provides a self-validating framework for the safe handling, storage, and experimental
application of lITC, synthesizing physicochemical data with field-proven safety protocols.

Part 1: Physicochemical Profile & Hazard
Identification

Understanding the physical properties of IITC is the first line of defense. Its high volatility and
lipophilicity drive its biological activity and its ability to penetrate standard laboratory PPE.

Table 1: Physicochemical Properties & Hazard Metrics
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Property Value Operational Implication
Unique identifier for
CAS Number 2253-73-8 ) ]
inventory/waste tracking.
Low molecular weight
Molecular Formula CaH7NS . . o
facilitates rapid volatilization.
- ) Moderate BP, but significant
Boiling Point ~137-139 °C
vapor pressure at RT.
Flammable. Ground alll
Flash Point ~40 °C (104 °F) glassware; use spark-proof
tools.
_ Lighter than water; will float
Density 0.948 g/mL ) )
during aqueous extraction.
Persists in lipid bilayers;
Solubility Low (Water), High (Organics) requires organic solvents for
cleanup.
Lachrymator. Detectable
Odor Threshold Extremely Low before toxic limits; induces
tearing immediately.
Reacts aggressively with
Reactivity Electrophilic nucleophiles (amines, thiols,

hydroxyls).

Core Hazards

e Lachrymator: Exposure to vapors causes immediate, severe irritation of the eyes and

mucous membranes.

o Skin Sensitizer: Direct contact can cause allergic contact dermatitis and chemical burns.

e Respiratory Irritant: Inhalation triggers coughing, wheezing, and potential pulmonary edema

at high concentrations.
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Part 2: Engineering Controls & PPE Strategy[2]

Standard laboratory nitrile gloves provide insufficient protection against isothiocyanates due to
rapid permeation. A tiered PPE strategy is required.[2][3]

Glove Selection Logic

e Primary Barrier (Splash Protection):Silver Shield / 4H (Laminate) gloves are the gold
standard for isothiocyanates, offering >4 hours of breakthrough time.

e Secondary Barrier (Dexterity): If laminate gloves are too cumbersome for delicate tasks, use
Double-Gloved Nitrile (minimum 5 mil thickness each). Change the outer pair immediately
upon any splash or every 15 minutes of active handling.

o Note: Do not rely on latex; it offers negligible resistance to organic isothiocyanates.

Ventilation Requirements

» Mandatory: All handling must occur within a certified chemical fume hood operating at a face
velocity of 80—100 fpm.

e Prohibited: Never handle IITC on an open benchtop. The lachrymatory effect will
contaminate the entire laboratory air volume within minutes.

Part 3: Operational Handling & Synthesis Protocols

This workflow minimizes exposure risk by containing the agent from storage to deactivation.

Handling Workflow Diagram

Storage Equilibrate to RT Transfer Syringe/Cannula Experimental Use Post-Exp Deactivation pH Check Waste Disposal
(4°C, Desiccated) (Fume Hood Only) (Closed Vessel) (Amine/Base Treat) (Segregated)

Figure 1: Safe Handling Lifecycle of Isopropyl Isothiocyanate

Click to download full resolution via product page

Step-by-Step Protocol
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e Preparation:

o Equilibrate the IITC container to room temperature inside the fume hood to prevent
condensation (IITC is moisture sensitive).

o Prepare a Quenching Bath nearby: A solution of 5% agueous ammonia or saturated
sodium bicarbonate with 1M Tris-HCI. This provides nucleophiles to scavenge spilled IITC.

e Transfer:

o Use positive-displacement pipettes or glass syringes with Luer-lock needles. Avoid plastic
syringes if possible, as swelling can occur.

o Keep the receiving vessel closed or under an inert atmosphere (Nitrogen/Argon) to
prevent hydrolysis.

» Reaction/Application:

o For synthesis: Add IITC dropwise to the reaction mixture containing the nucleophile (e.g.,

amine) at controlled temperatures.

o For biological assay: Dilute immediately into DMSO stock solutions. Keep DMSO stocks
sealed; IITC is volatile even in solution.

o Decontamination (Self-Validating):
o Rinse all glassware with the Quenching Bath solution before removing it from the hood.

o Validation: No lachrymatory odor should be detectable after the rinse.

Part 4: Biological Applications (TRPA1 Mechanism)
[1]

[ITC is a specific agonist for the TRPAL channel, a sensor for noxious chemical stimuli.
Understanding this mechanism explains why it causes pain and inflammation.

Mechanism of Action
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[ITC activates TRPA1 not by "lock-and-key" binding, but by covalent modification. The
electrophilic carbon of the isothiocyanate group (-N=C=S) attacks specific cysteine residues
(e.g., Cys621, Cys641, Cys665 in human TRPAL) on the channel's cytoplasmic N-terminus.

Signaling Pathway Diagram

Isopropyl Isothiocyanate TRPA1 N-term Cysteines
(Electrophile) (Nucleophile)

Covalent Adduct Formation
(Thiourea linkage)

Channel Conformational Change
(Pore Opening)

Ca2* Influx

Nociception / Pain Signal

Figure 2: TRPA1 Activation via Electrophilic Cysteine Modification

Click to download full resolution via product page

Part 5: Emergency Response & Decontamination
Spill Response

+ Evacuate: Immediate area evacuation if the spill is outside the hood (>5 mL).

 Isolate: Close lab doors to prevent vapor migration.
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o PPE: Don Silver Shield gloves and a NIOSH-approved respirator with Organic Vapor
cartridges before re-entry.

e Absorb: Cover liquid with vermiculite, sand, or commercial spill pads.

o Neutralize: Treat the absorbent with a mild ammonia solution or sodium carbonate to convert
the IITC to a non-volatile thiourea derivative. Do NOT use bleach (risk of toxic chloramine

gas).

First Aid

o Eye Contact: Flush immediately with water for 15 minutes. Seek medical attention; corneal
damage is possible.

o Skin Contact: Wash with soap and water. Do not use alcohol (enhances absorption).

 Inhalation: Move to fresh air immediately. Monitor for delayed pulmonary symptoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isopropyl Isothiocyanate: Technical Safety, Handling,
and Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031459/docs#isopropyl-isothiocyanate-technical-
safety-handling-and-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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